Cas no 16969-19-0 (1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI))

16969-19-0 structure
Product name:1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI)
1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI)
- Ether, 3,3-dimethyl-1-butenyl ethyl
- 16969-19-0
- 1-Butene, 1-ethoxy-3,3-dimethyl-, (E)-
- SCHEMBL16247241
- DTXSID601284027
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- Inchi: InChI=1S/C8H16O/c1-5-9-7-6-8(2,3)4/h6-7H,5H2,1-4H3/b7-6+
- InChI Key: WSGATPNSJGOYHJ-VOTSOKGWSA-N
- SMILES: C(O/C=C/C(C)(C)C)C
Computed Properties
- Exact Mass: 128.120115130g/mol
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 87.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 2.7
1-Butene,1-ethoxy-3,3-dimethyl-, (E)- (9CI) Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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2. Book reviews
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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